Cas no 2409500-77-0 (1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2409500-77-0
• MF: C₁₄H₁₇BFNO₂
• MW: 261.099687337875
• CID: 6369662
• PubChem ID: 146155295
• Update Time: 2025-05-20

1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• AT29956
• CS-0368778
• 2409500-77-0
• 5-fluoro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• EN300-7466868

• Inchi： 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)11-8-10(16)7-9-5-6-17-12(9)11/h5-8,17H,1-4H3
• InChI Key： CRAMGGHZYOROQI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 261.1336371g/mol
• Monoisotopic Mass: 261.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 399.5±27.0 °C(Predicted)
• pka: 16.17±0.30(Predicted)

Additional information on 1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

5-Fluoro-7-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Indole: A Versatile Boron-Containing Building Block for Pharmaceutical and Material Science

In the rapidly evolving field of heterocyclic chemistry, 1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2409500-77-0) has emerged as a crucial intermediate with significant potential in drug discovery and material science applications. This boron-containing indole derivative represents an important class of organoboron compounds that have gained substantial attention in recent years due to their unique reactivity and versatility in synthetic transformations.

The molecular structure of this compound features a 5-fluoroindole core substituted at the 7-position with a pinacol boronic ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl). This structural motif makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation in modern organic synthesis. Researchers are increasingly interested in this compound as it addresses several current challenges in medicinal chemistry, including the need for efficient fluorinated building blocks and boron-based intermediates for drug development.

Recent trends in pharmaceutical research highlight growing demand for fluorinated heterocycles, with particular emphasis on indole derivatives. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability, membrane permeability, and binding affinity to biological targets. Meanwhile, the boronic acid/ester functionality has become increasingly important in the development of protease inhibitors, anticancer agents, and antibiotics. This dual functionality makes 5-fluoro-7-(pinacolboronyl)indole an attractive scaffold for designing novel bioactive compounds.

From a synthetic perspective, the 5-fluoro-7-boronic ester indole offers several advantages. The pinacol protecting group enhances the stability of the boronic acid moiety, allowing for easier handling and storage compared to the corresponding boronic acid. This characteristic is particularly valuable in industrial applications where shelf stability and reproducibility are critical factors. Moreover, the electron-withdrawing effect of the fluorine atom at the 5-position can influence the reactivity of the indole nucleus, potentially leading to new reaction pathways that are not accessible with non-fluorinated analogs.

In material science, this compound has shown promise as a building block for organic electronic materials. The combination of the electron-rich indole system with the electron-deficient boron center creates interesting electronic properties that could be exploited in the design of organic semiconductors, light-emitting diodes (OLEDs), or sensors. Recent studies have demonstrated that boron-doped π-conjugated systems often exhibit unique optoelectronic characteristics, making them attractive candidates for next-generation electronic devices.

The synthesis of 1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- typically involves direct borylation of appropriately substituted indole precursors or halogen-metal exchange strategies followed by treatment with boronic esters. Recent advances in C-H borylation methodologies have provided more efficient routes to such compounds, reducing the number of synthetic steps and improving overall yields. These developments align with current industry demands for green chemistry approaches and atom-economical processes.

Quality control of this specialty chemical requires careful analysis using techniques such as HPLC, NMR spectroscopy (particularly 11B NMR for boron characterization), and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with high purity (>95%), though specific physical properties may vary depending on the synthetic route and purification methods employed. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the integrity of the boronic ester functionality.

Market analysis indicates growing interest in fluorinated boronic acid derivatives across multiple sectors. Pharmaceutical companies are actively seeking novel indole-based scaffolds for drug discovery programs targeting various diseases. The unique combination of fluorine and boron in this molecule makes it particularly attractive for kinase inhibitor development and PET tracer synthesis. Additionally, academic researchers value such compounds for exploring new cross-coupling methodologies and developing catalytic systems.

From a regulatory perspective, while 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is not classified as hazardous under current major chemical regulations, proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's Material Safety Data Sheet (MSDS) provides detailed information about appropriate personal protective equipment, storage conditions, and disposal methods.

Future research directions for this compound may include exploration of its biological activity profile, development of novel synthetic applications, or investigation of its potential in materials science. The growing importance of boron in medicinal chemistry (evidenced by the approval of several boron-containing drugs in recent years) suggests that 5-fluoro-7-boron indole derivatives may play increasingly significant roles in pharmaceutical development. Similarly, advances in organic electronics may create new opportunities for utilizing such heteroaromatic boron compounds in functional materials.

For researchers and manufacturers working with CAS 2409500-77-0, several key considerations should be noted. The compound's stability under various conditions, compatibility with different reaction media, and potential for further functionalization are important factors in experimental design. Recent literature reports have demonstrated successful applications of similar indole boronic esters in multicomponent reactions, tandem processes, and sequential functionalization strategies, suggesting numerous possibilities for innovation with this versatile building block.

In conclusion, 1H-Indole, 5-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- represents a valuable synthetic intermediate at the intersection of several important research areas. Its unique structural features combine the pharmacological relevance of the indole nucleus, the strategic benefits of fluorine substitution, and the synthetic utility of boronic ester functionality. As chemical research continues to emphasize the development of multifunctional building blocks, compounds like this are likely to see increasing application across diverse scientific disciplines, from drug discovery to advanced materials development.